2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate

• IUPAC Name: [2-(2-chlorophenyl)-2-oxoethyl] 2-methyl-3-nitrobenzoate
• InChI: InChI=1S/C16H12ClNO5/c1-10-11(6-4-8-14(10)18(21)22)16(20)23-9-15(19)12-5-2-3-7-13(12)17/h2-8H,9H2,1H3
• InChI Key: VOFOXCBKPCYYMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)OCC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H12ClNO5
• Molecular Weight: 333.72 g/mol

Description

2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate, also known as CNB, is a synthetic compound that has been extensively used in scientific research. The compound is a member of the benzophenone family and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate involves its ability to bind to the active site of enzymes and inhibit their activity. The compound achieves this by forming strong hydrogen bonds with the amino acid residues in the active site of the enzyme, preventing the substrate from binding and inhibiting the enzyme's activity.
Biochemical and Physiological Effects:
2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate has been found to exhibit a range of biochemical and physiological effects. The compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a role in the breakdown of acetylcholine in the nervous system. This inhibition leads to an increase in the levels of acetylcholine, which can improve cognitive function. 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate has also been found to inhibit the activity of carbonic anhydrase, which plays a role in the regulation of pH in the body. This inhibition can lead to a decrease in intraocular pressure, making 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate is its ability to inhibit the activity of multiple enzymes, making it a versatile tool for scientific research. However, 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate's potency as an inhibitor can also be a limitation, as it can lead to non-specific binding and inhibition of other enzymes. Additionally, the compound's solubility in water is limited, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for the use of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate in scientific research. One potential area of research is the development of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate-based drugs for the treatment of Alzheimer's disease, glaucoma, and cancer. Another area of research is the use of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate as a tool for studying the activity of enzymes in the body. Finally, the development of more potent and selective inhibitors based on the structure of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate is an area of ongoing research.
Conclusion:
In conclusion, 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate is a versatile compound that has been extensively used in scientific research. Its ability to inhibit the activity of multiple enzymes has made it a valuable tool for studying the biochemical and physiological effects of these enzymes. While there are limitations to the use of 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate in lab experiments, its potential therapeutic applications and ongoing research into its structure make it an exciting area of study.

Synthesis Methods

2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate can be synthesized through a multi-step process starting with the reaction of 2-chlorobenzoyl chloride with 2-methyl-3-nitrophenol in the presence of a base. The resulting intermediate is then reacted with ethyl acetoacetate in the presence of a catalyst to produce 2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate. The purity of the final product can be increased through recrystallization.

Scientific Research Applications

2-(2-chlorophenyl)-2-oxoethyl 2-methyl-3-nitrobenzoate has been extensively used in scientific research due to its ability to inhibit the activity of enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. This inhibition has been found to have potential therapeutic applications in the treatment of Alzheimer's disease, glaucoma, and cancer.